Cas no 2229087-02-7 (tert-butyl N-5-(2-fluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-fluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2229087-02-7
• MF: C₁₁H₁₇FN₂O₃S
• MW: 276.327685117722
• CID: 6610057
• PubChem ID: 165757279
• Update Time: 2025-08-05

tert-butyl N-5-(2-fluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-fluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• tert-butyl N-[5-(2-fluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]carbamate
• 2229087-02-7
• EN300-1886499

• Inchi： 1S/C11H17FN2O3S/c1-6-8(7(15)5-12)18-9(13-6)14-10(16)17-11(2,3)4/h7,15H,5H2,1-4H3,(H,13,14,16)
• InChI Key： GQTHLUPCOUPDDZ-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(CF)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 276.09439174g/mol
• Monoisotopic Mass: 276.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.7Ų

Additional information on tert-butyl N-5-(2-fluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2229087-02-7 and Product Name: *tert-butyl N-5-(2-fluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate*

The compound with the CAS number 2229087-02-7 and the product name tert-butyl N-5-(2-fluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this compound, particularly the presence of a thiazole core and a fluoroalkyl substituent, contribute to its unique chemical and pharmacological properties.

In recent years, there has been a growing focus on the development of novel therapeutic agents that target various diseases. The compound in question has garnered attention due to its potential applications in the treatment of inflammatory disorders and infectious diseases. The N-(tert-butyl)-carbamate moiety in its structure not only enhances its solubility but also influences its metabolic stability, which are critical factors in drug design.

The thiazole ring is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern on the thiazole ring in this compound, including the 2-fluoro-1-hydroxyethyl group, imparts unique electronic and steric properties that modulate its biological activity. This substitution pattern has been shown to enhance binding affinity and selectivity towards certain therapeutic targets.

Recent studies have demonstrated that derivatives of thiazole have significant potential in modulating immune responses. The fluorine atom in the fluoroalkyl group can influence the metabolic pathways of the compound, leading to improved bioavailability and prolonged half-life. Additionally, the hydroxyl group in the side chain can participate in hydrogen bonding interactions, further enhancing binding affinity to biological targets.

The tert-butyl group serves as a lipophilic anchor, helping to stabilize the molecule in biological environments. This structural feature is particularly important for compounds intended for oral administration or topical application. The combination of these structural elements makes this compound a versatile scaffold for further derivatization and optimization.

In vitro studies have shown that this compound exhibits inhibitory activity against several enzymes involved in inflammatory pathways. Specifically, it has demonstrated potential as an inhibitor of cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes involved in the production of pro-inflammatory mediators. By targeting these enzymes, the compound may offer a novel approach to managing inflammatory conditions such as arthritis and asthma.

Epidemiological studies have also highlighted the importance of fluorinated compounds in drug development. The presence of a fluorine atom in pharmaceuticals is often associated with improved pharmacokinetic properties, including enhanced metabolic stability and increased bioavailability. The 2-fluoro-1-hydroxyethyl group in this compound is expected to contribute to these beneficial effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex thiazole core. These methods not only enhance efficiency but also minimize unwanted byproducts.

The pharmacokinetic profile of this compound is another area of interest. Preliminary data suggest that it exhibits good oral bioavailability and moderate tissue distribution. This makes it a promising candidate for further development into an oral therapeutic agent. Additionally, its stability under various storage conditions enhances its practicality for clinical use.

The potential applications of this compound extend beyond anti-inflammatory therapies. Preliminary research indicates that it may also have antiviral properties due to its ability to interfere with viral replication mechanisms. This dual functionality makes it an attractive candidate for combination therapies aimed at treating both inflammatory and infectious diseases.

In conclusion, the compound with CAS number 2229087-02-7 and product name *tert-butyl N-5-(2-fluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate* represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable scaffold for further drug development. Continued research into its pharmacological properties will likely uncover new therapeutic applications and enhance our understanding of its mechanisms of action.